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Compound of Interest

Compound Name: (S)-Ofloxacin-d3

Cat. No.: B12297496 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reproducibility of analytical methods is paramount. This guide provides a comprehensive

comparison of common analytical techniques for the quantification of ofloxacin, supported by

experimental data from various studies. The focus is on providing a framework for the cross-

validation of these methods between different laboratories.

Ofloxacin, a broad-spectrum fluoroquinolone antibiotic, is widely used in pharmaceutical

formulations.[1] Its accurate quantification is crucial for quality control, pharmacokinetic studies,

and clinical monitoring. High-Performance Liquid Chromatography (HPLC), Ultra-Performance

Liquid Chromatography-Mass Spectrometry (UPLC-MS), and UV-Visible (UV-Vis)

Spectrophotometry are the most frequently employed analytical techniques for the

determination of ofloxacin.[1] This guide will delve into the performance characteristics of these

methods, providing a baseline for inter-laboratory comparisons and aiding in the selection of

the most suitable assay for a given application.

Data Presentation: A Comparative Analysis of
Method Validation Parameters
The following tables summarize the key performance characteristics of HPLC, UPLC-MS, and

UV-Vis spectrophotometric methods for the determination of ofloxacin. These parameters are

critical for assessing the reliability, accuracy, and sensitivity of an analytical method and form

the basis for any cross-validation study.
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Table 1: Comparison of HPLC Method Validation Parameters for Ofloxacin

Validation Parameter Reported Performance Reference

Linearity Range (µg/mL) 5 - 50 [2]

50 - 300 [3]

10 - 30 [4]

Correlation Coefficient (r²) > 0.999 [2]

Accuracy (% Recovery) 99.8 - 103.73 [3]

97.6 - 92.9 [5]

Precision (% RSD)
Intra-day: 0.554, Inter-day:

0.677
[3]

Intra-day: 0.9975, Inter-day:

1.46
[5]

Limit of Detection (LOD)

(µg/mL)
5 [2]

Limit of Quantitation (LOQ)

(µg/mL)
10 [2]

Table 2: Comparison of UPLC-MS Method Validation Parameters for Ofloxacin

Validation Parameter Reported Performance Reference

Linearity Range (ng/mL) 4 - 500 [6]

Correlation Coefficient (r) 0.9996 [6]

Accuracy (% Recovery) Not explicitly stated

Precision (% RSD) Not explicitly stated

Limit of Quantitation (LOQ)

(ng/mL)
4 [6]
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Table 3: Comparison of UV-Vis Spectrophotometric Method Validation Parameters for Ofloxacin

Validation Parameter Reported Performance Reference

Linearity Range (µg/mL) 1 - 6 (in pH 6.8 buffer) [1]

1 - 10 (in pH 7.2 buffer) [1]

3.125 - 25 (in distilled water) [1]

Correlation Coefficient (r) 0.988 - 0.998 [1]

Accuracy (% Recovery) 99.2 ± 3.1 to 104.6 ± 1.89 [1]

Molar Absorptivity (L/mol/cm) 5.53 x 10⁴ and 9.24 x 10⁴ [7]

Experimental Protocols
Detailed experimental protocols are essential for the replication and cross-validation of

analytical methods. Below are representative methodologies for HPLC and UV-Vis

spectrophotometric analysis of ofloxacin.

High-Performance Liquid Chromatography (HPLC)
Method for Ofloxacin
This method is suitable for the determination of ofloxacin in bulk drug and pharmaceutical

formulations.[4][5]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Qualisil BDS C18 (250mm × 4.6mm, 5µm) or equivalent.[5]

Mobile Phase: A filtered and degassed mixture of buffer (0.02 M potassium dihydrogen

phosphate, pH adjusted to 3.2 with orthophosphoric acid), methanol, and acetonitrile in a

ratio of 75:15:10 (v/v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Detection Wavelength: 294 nm.[4][5]
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Injection Volume: 20 µL.[5]

Sample Preparation:

Accurately weigh and transfer 10 mg of ofloxacin working standard into a 10 mL volumetric

flask.

Add 5 mL of diluent (mobile phase), sonicate for 20 minutes, and make up the final volume

with diluent to obtain a stock solution.[5]

Further dilute the stock solution to obtain final concentrations within the linear range (e.g.,

20-120 µg/mL).[5]

For tablet formulations, triturate tablets, and weigh a powder equivalent to the average

tablet weight. Extract the drug with methanol, sonicate for 15 minutes, and dilute with the

mobile phase to the desired concentration.[5]

UV-Visible Spectrophotometric Method for Ofloxacin
This method is based on the measurement of the absorbance of ofloxacin in a suitable solvent.

[1]

Instrumentation: A UV-Vis spectrophotometer.

Solvent: Methanol or distilled water.[1]

Wavelength of Maximum Absorbance (λmax): 294 nm in methanol.[1]

Standard Solution Preparation:

Prepare a stock solution of ofloxacin in the chosen solvent.

From the stock solution, prepare a series of dilutions to obtain concentrations within the

Beer's law range (e.g., 3.125-25 ppm in distilled water).[1]

Sample Preparation:

For tablet formulations, weigh and powder the tablets.
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Dissolve a quantity of powder equivalent to a known amount of ofloxacin in the solvent.

Filter the solution and dilute to a concentration within the calibration range.

Analysis: Measure the absorbance of the sample solutions at the λmax and calculate the

concentration using the calibration curve.

Mandatory Visualization
The following diagram illustrates a typical workflow for the cross-validation of an analytical

method between two laboratories. This process ensures that a method is robust and

transferable, yielding comparable results regardless of the testing site.
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Caption: Inter-Laboratory Method Cross-Validation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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